Cas no 1261985-45-8 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy-)
[1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy-
-
- MDL: MFCD18322003
- Inchi: 1S/C16H15NO4/c1-2-17-15(19)11-5-3-4-10(6-11)12-7-13(16(20)21)9-14(18)8-12/h3-9,18H,2H2,1H3,(H,17,19)(H,20,21)
- InChI Key: SOYYIMGCSLRUBB-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(C(NCC)=O)=C2)=CC(O)=CC(C(O)=O)=C1
[1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329278-5 g |
3-[3-(N-Ethylaminocarbonyl)phenyl]-5-hydroxybenzoic acid, 95%; . |
1261985-45-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329278-5g |
3-[3-(N-Ethylaminocarbonyl)phenyl]-5-hydroxybenzoic acid, 95%; . |
1261985-45-8 | 95% | 5g |
€1159.00 | 2025-04-21 |
[1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy-
Comprehensive Overview of [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- (CAS No. 1261985-45-8)
The compound [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy-, identified by its CAS No. 1261985-45-8, is a biphenyl derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a carboxylic acid group, an ethylamino carbonyl moiety, and a hydroxy substituent, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in drug development, particularly in targeting inflammatory pathways and enzyme inhibition.
One of the key reasons for the growing interest in [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- is its relevance to current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug discovery, compounds like this are being screened for their bioactivity and binding affinity to specific protein targets. For instance, the hydroxy and carboxylic acid groups may facilitate hydrogen bonding, a critical factor in drug-receptor interactions. This aligns with the increasing demand for targeted therapies and personalized medicine, topics frequently searched by professionals in the field.
From a synthetic chemistry perspective, the CAS No. 1261985-45-8 compound offers opportunities for structure-activity relationship (SAR) studies. Its biphenyl core is a common scaffold in many FDA-approved drugs, and modifications to its ethylamino carbonyl or hydroxy groups could yield derivatives with enhanced pharmacokinetic properties. This is particularly relevant to researchers exploring prodrug strategies or bioconjugation techniques, both of which are hot topics in modern medicinal chemistry.
In material science, [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- has potential applications in the development of organic semiconductors and coordination polymers. The biphenyl backbone provides rigidity, while the functional groups allow for tunable electronic properties. This aligns with the global push toward sustainable materials and green chemistry, as industries seek alternatives to traditional inorganic materials. Searches for organic electronic materials and functionalized biphenyls have surged in recent years, reflecting this trend.
Analytical characterization of CAS No. 1261985-45-8 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying purity and structure, especially given the compound's potential use in high-value applications. Quality control is a recurring concern among buyers and researchers, as evidenced by frequent searches for HPLC methods for biphenyl derivatives and NMR data interpretation. Providing detailed analytical data can significantly enhance the compound's marketability.
Regulatory and safety aspects of [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- are also of interest to users. While not classified as hazardous, proper handling guidelines should be followed, particularly regarding its carboxylic acid and amino functionalities. This resonates with the broader industry focus on laboratory safety and chemical compliance, topics that frequently appear in professional forums and search queries.
In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy- (CAS No. 1261985-45-8) represents a compelling case study in the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, coupled with the current scientific and industrial trends, position it as a compound worthy of further exploration. As research continues to uncover its full potential, this biphenyl derivative is likely to remain a subject of interest across multiple disciplines.
1261985-45-8 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-5-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)